5-[[3-(4-Methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-1,3-diazinane-2,4,6-trione

• IUPAC Name: 5-[[3-(4-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C21H16N4O3/c1-13-7-9-14(10-8-13)18-15(11-17-19(26)22-21(28)23-20(17)27)12-25(24-18)16-5-3-2-4-6-16/h2-12H,1H3,(H2,22,23,26,27,28)
• InChI Key: FHVHDYICLONCEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C=C2C=C3C(=O)NC(=O)NC3=O)C4=CC=CC=C4
• Molecular Formula: C21H16N4O3
• Molecular Weight: 372.4 g/mol

Description

5-[[3-(4-Methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-1,3-diazinane-2,4,6-trione is a useful research compound. Its molecular formula is C21H16N4O3 and its molecular weight is 372.384. The purity is usually 95%.
BenchChem offers high-quality 5-[[3-(4-Methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-1,3-diazinane-2,4,6-trione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-[[3-(4-Methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-1,3-diazinane-2,4,6-trione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Behavioral Pharmacology of Novel Compounds

A study on the behavioral pharmacology of AR-A000002, a novel, selective 5-Hydroxytryptamine1B antagonist, exemplifies the kind of research done to evaluate the potential therapeutic effects of complex chemical compounds. Such research often aims to profile the anxiolytic and antidepressant potential of novel compounds, providing a foundation for their application in treating anxiety and affective disorders (Hudzik et al., 2003).

Pharmacological Review of Natural Compounds

Another area of research involves conducting pharmacological reviews of natural compounds, such as Chlorogenic Acid (CGA), which is known for its wide range of therapeutic roles. Studies like these focus on understanding the biological and pharmacological effects of compounds, their roles in lipid and glucose metabolism regulation, and their potential in treating diseases such as cardiovascular disease and diabetes (Naveed et al., 2018).

Drug Delivery Systems and Synthesis Methods

Research also extends to the development of drug delivery systems and the synthesis of chemical compounds for medical applications. For instance, the synthesis and investigation of 1-[4-(2-aminoethoxy)phenylcarbonyl]-3,5-bis-(benzylidene)-4-piperidones as potential antineoplastic agents highlight the process of discovering and developing novel compounds for therapeutic use. These compounds have demonstrated excellent cytotoxic properties and could serve as the basis for new cancer treatments (Hossain et al., 2020).